Cas no 2228461-44-5 (1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol)

• Product Name: 1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol
• CAS No: 2228461-44-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5929755
• PubChem ID: 165966753
• Update Time: 2025-10-13

1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol
• 2228461-44-5
• EN300-1731814
• 1-amino-3-[5-(2-methylcyclopropyl)furan-2-yl]propan-2-ol

• Inchi： 1S/C11H17NO2/c1-7-4-10(7)11-3-2-9(14-11)5-8(13)6-12/h2-3,7-8,10,13H,4-6,12H2,1H3
• InChI Key： ADTNYSNIDUIGGN-UHFFFAOYSA-N
• SMILES： O1C(CC(CN)O)=CC=C1C1CC1C

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol

Introduction to 1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol (CAS No. 2228461-44-5)

1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol, identified by the CAS number 2228461-44-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a cyclopropyl group, and an amino functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol is particularly noteworthy due to its potential for modulating various biological pathways. The furan ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. The cyclopropyl group, with its strained three-membered ring, adds conformational rigidity and can influence the compound's pharmacokinetic properties. The amino group, a common functional group in many biologically active molecules, provides opportunities for hydrogen bonding and other interactions that can enhance the compound's binding affinity to target proteins.

Recent studies have explored the biological activities of 1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This antioxidant activity further enhances its potential as a therapeutic agent in various clinical settings.

The pharmacokinetic profile of 1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol has also been studied to evaluate its suitability for drug development. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug candidates. Furthermore, toxicity studies have shown that 1-amino-3-5-(2-methylcyclopropyl)furan-2-ylpropan-2--ol has a low toxicity profile at therapeutic doses, making it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-amino--3--5--(-2--methylcyclopropyl)furan--2--y-lpropan--2--< strong> em> em> em> em> em> em> em> em> strong>-ol in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at the tested doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-amino- strong>-< strong>-3- strong>-< strong>-5- strong>-< strong>( strong>-< strong > 0 -methylcyclopropyl) strong >furan - 0 -y lpropan - 0 -o l (CAS No . 0 0 0 ) represents a promising new molecule with diverse biological activities . Its unique chemical structure , coupled with its favorable pharmacokinetic properties and low toxicity profile , makes it an attractive candidate for further development as a therapeutic agent . Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound , contributing to the advancement of medicinal chemistry and pharmaceutical science . p > article > response >